Cas no 2167676-90-4 (2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid)

• Product Name: 2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid
• CAS No: 2167676-90-4
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 6102046
• PubChem ID: 165801410
• Update Time: 2025-07-18

2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid
• 2167676-90-4
• EN300-1270125

• Inchi： 1S/C6H5BrN2O3/c7-3-2-8-4(1-5(10)11)9-6(3)12/h2H,1H2,(H,10,11)(H,8,9,12)
• InChI Key： MEGCENXVIMHPIG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)O)NC1=O

Computed Properties

• Exact Mass: 231.94835g/mol
• Monoisotopic Mass: 231.94835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid

Introduction to 2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid (CAS No. 2167676-90-4)

2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2167676-90-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine derivatives family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural framework of this compound incorporates both bromine and hydroxyl functional groups, which contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The pyrimidine core in 2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid is a central motif in many biologically active molecules, including nucleoside analogs that play crucial roles in antiviral and anticancer therapies. The presence of a bromo substituent at the 5-position and a hydroxyl group at the 4-position enhances the compound's ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes. These features make it an attractive candidate for designing novel pharmacological agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrimidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit inhibitory effects on various enzymes and pathways involved in cancer progression, inflammation, and infectious diseases. For instance, research has shown that pyrimidine-based inhibitors can target kinases and other signaling molecules that are aberrantly activated in tumor cells, leading to potent antitumor effects.

The acetic acid moiety in the name of 2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid suggests that this compound may possess acidic properties, which could be exploited for its solubility or for designing prodrugs that require enzymatic conversion to active forms. The acidic nature can also facilitate interactions with basic amino acids in proteins, potentially enhancing binding affinity to biological targets. This feature is particularly relevant in drug design, where optimizing solubility and binding affinity is critical for achieving desired pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid with high precision. These tools have been instrumental in identifying key interactions between the compound and its target proteins, providing insights into its mechanism of action. For example, virtual screening studies have identified this compound as a potential inhibitor of specific kinases implicated in cancer metabolism, highlighting its therapeutic potential.

The synthesis of 2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step at the 5-position of the pyrimidine ring is particularly critical, as it determines the reactivity of the compound for subsequent functionalization. Similarly, the hydroxylation at the 4-position must be controlled to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales, facilitating further research and development.

In conclusion, 2-(5-bromo-4-hydroxypyrimidin-2-yl)acetic acid (CAS No. 2167676-90-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the bromo substituent, hydroxyl group, and acetic acid moiety, make it an attractive scaffold for designing novel therapeutic agents. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in cancer and inflammatory diseases, underscoring its importance as a lead compound for drug development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.